![molecular formula C19H18FN3O4 B2691894 2-(2-fluorophenoxy)-N-(4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl)butanamide CAS No. 874129-58-5](/img/structure/B2691894.png)
2-(2-fluorophenoxy)-N-(4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-fluorophenoxy)-N-(4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl)butanamide, also known as FPhOxBu, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Medicinal Chemistry and Drug Development
- Pain Management : Research suggests that compounds similar to this one may act as high-potency, broad-spectrum, state-dependent sodium channel blockers. These properties make them potential candidates for treating neuropathic, inflammatory, and postsurgical pain .
- Cancer Therapeutics : The compound’s structure could be modified to create derivatives with anti-cancer properties. For instance, a derivative called 2-(4-fluorophenoxy)-2-methylpropanoic acid has been investigated . Further exploration of related derivatives may yield promising results.
Biological and Pharmacological Studies
- Dual VEGFR-2/c-Met Inhibition : Designing derivatives based on this compound could lead to potent inhibitors targeting both VEGFR-2 (vascular endothelial growth factor receptor 2) and c-Met (hepatocyte growth factor receptor). Such inhibitors are relevant in cancer therapy .
Materials Science and Organic Synthesis
- Polyimide Synthesis : Although not directly related to biological applications, the compound’s structure could inspire the design of novel organosoluble and light-colored fluorinated polyimides. These materials find use in coatings, films, and other industrial applications .
properties
IUPAC Name |
2-(2-fluorophenoxy)-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O4/c1-3-15(26-16-7-5-4-6-14(16)20)19(24)21-18-17(22-27-23-18)12-8-10-13(25-2)11-9-12/h4-11,15H,3H2,1-2H3,(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNNCPKKHDNGDAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=NON=C1C2=CC=C(C=C2)OC)OC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-fluorophenoxy)-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.